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Compound of Interest

Compound Name: 19-Methylhenicosanoyl-CoA

Cat. No.: B15548656 Get Quote

For Research Use Only. Not for use in humans or animals.

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 19-Methylhenicosanoyl-CoA. The following

procedural guidance is intended to ensure safe handling, use, and disposal of this coenzyme A

derivative in a laboratory setting.

Precautionary Measures and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for 19-Methylhenicosanoyl-CoA is not readily

available, the following precautions are recommended based on the handling of similar long-

chain fatty acyl-CoA compounds and general laboratory safety standards. It is imperative to

handle this compound in a controlled laboratory environment.

Recommended Personal Protective Equipment:
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PPE Category Item Specification/Use

Eye Protection
Safety Glasses with Side

Shields or Goggles

Must be worn at all times in the

laboratory to prevent eye

contact.

Hand Protection Nitrile or Latex Gloves

Inspect gloves prior to use.

Use proper glove removal

technique to avoid skin

contact. Dispose of

contaminated gloves after use.

Body Protection Laboratory Coat

A standard laboratory coat

should be worn to protect

street clothing and skin from

accidental splashes.

Respiratory Protection Not generally required

If handling large quantities or if

the material is aerosolized, use

a NIOSH-approved respirator

with an appropriate cartridge.

Handling and Storage
Proper handling and storage are critical to maintain the integrity of 19-Methylhenicosanoyl-
CoA and to ensure the safety of laboratory personnel.

Handling:

Avoid inhalation, ingestion, and contact with skin and eyes.

Use in a well-ventilated area. A chemical fume hood is recommended for handling larger

quantities.

Minimize dust generation and accumulation.

Wash hands thoroughly after handling.

Storage:
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Store in a tightly sealed container.

Product may be shipped at room temperature, but it is recommended to store it under the

conditions specified in the Certificate of Analysis for long-term stability.[1][2][3]

Protect from light.[4]

Disposal Plan
All waste materials should be handled as potentially hazardous chemical waste.

Contaminated Materials: Dispose of contaminated lab supplies (e.g., gloves, pipette tips,

vials) in a designated chemical waste container.

Unused Product: Unused 19-Methylhenicosanoyl-CoA should be disposed of in

accordance with local, state, and federal regulations for chemical waste. Do not dispose of

down the drain or in regular trash.

Experimental Workflow
The following diagram illustrates a standard workflow for handling 19-Methylhenicosanoyl-
CoA in a research setting, from receiving the compound to the final disposal of waste.
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Figure 1. Standard laboratory workflow for handling 19-Methylhenicosanoyl-CoA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15548656?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/19-methylhenicosanoyl-coa.html?locale=ko-KR
https://www.medchemexpress.com/13-methylhenicosanoyl-coa.html
https://www.medchemexpress.com/3-methylhenicosanoyl-coa.html?locale=ko-KR
https://www.alfachemic.com/nanozymes/product/methylhenicosanoyl-coa-88928.html
https://www.benchchem.com/product/b15548656#personal-protective-equipment-for-handling-19-methylhenicosanoyl-coa
https://www.benchchem.com/product/b15548656#personal-protective-equipment-for-handling-19-methylhenicosanoyl-coa
https://www.benchchem.com/product/b15548656#personal-protective-equipment-for-handling-19-methylhenicosanoyl-coa
https://www.benchchem.com/product/b15548656#personal-protective-equipment-for-handling-19-methylhenicosanoyl-coa
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15548656?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548656?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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